Cas no 2090095-49-9 (ethyl 4-azaspiro[2.5]octane-7-carboxylate)

• Product Name: ethyl 4-azaspiro[2.5]octane-7-carboxylate
• CAS No: 2090095-49-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD31926369
• CID: 5303933
• PubChem ID: 131274320
• Update Time: 2026-03-10

ethyl 4-azaspiro[2.5]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octane-7-carboxylic acid, ethyl ester
• ethyl 4-azaspiro[2.5]octane-7-carboxylate

• MDL： MFCD31926369
• Inchi： 1S/C10H17NO2/c1-2-13-9(12)8-3-6-11-10(7-8)4-5-10/h8,11H,2-7H2,1H3
• InChI Key： JKGCLMLXHVBECY-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(OCC)=O)CCN2)C1

Additional information on ethyl 4-azaspiro[2.5]octane-7-carboxylate

Research Brief on Ethyl 4-Azaspiro[2.5]octane-7-carboxylate (CAS: 2090095-49-9): Recent Advances and Applications

Ethyl 4-azaspiro[2.5]octane-7-carboxylate (CAS: 2090095-49-9) is a structurally unique spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, pharmacological properties, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of ethyl 4-azaspiro[2.5]octane-7-carboxylate as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The spirocyclic scaffold was found to confer enhanced metabolic stability and blood-brain barrier permeability compared to traditional linear analogs. Researchers employed a novel asymmetric synthesis route (yield: 78%, enantiomeric excess >95%) to produce derivatives that showed potent activity in murine models of epilepsy (ED₅₀ = 2.3 mg/kg).

In the realm of enzyme inhibition, a recent patent application (WO2023056421) disclosed the use of 2090095-49-9 derivatives as allosteric inhibitors of histone deacetylase 6 (HDAC6). The spirocyclic core was shown to induce unique conformational changes in the HDAC6 catalytic domain, as confirmed by X-ray crystallography (resolution: 2.1 Å). Lead compounds exhibited IC₅₀ values in the low nanomolar range (3.8-15.2 nM) with >100-fold selectivity over other HDAC isoforms.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of ethyl 4-azaspiro[2.5]octane-7-carboxylate. A 2024 Organic Process Research & Development paper detailed a continuous flow synthesis method that reduced reaction times from 18 hours to 45 minutes while maintaining high purity (>99.5%). This advancement addresses previous challenges in large-scale production, particularly concerning the exothermic nature of the key [2+2] cycloaddition step.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Memorial Sloan Kettering Cancer Center developed ¹⁸F-labeled derivatives of 2090095-49-9 for positron emission tomography (PET) imaging of sigma-2 receptors in tumors. Preliminary clinical trials showed favorable pharmacokinetics (t_1/2 = 112 min, tumor-to-background ratio = 4.7:1 at 60 min post-injection), suggesting potential for cancer diagnostics.

The compound's unique three-dimensional structure continues to inspire novel drug design strategies. Molecular modeling studies reveal that the spiro[2.5]octane system occupies a privileged chemical space rarely accessed by conventional scaffolds, with calculated principal moment of inertia (PMI) values of 0.32-0.38. This property is being exploited in fragment-based drug discovery programs targeting protein-protein interactions, particularly in the development of KRAS inhibitors.

While ethyl 4-azaspiro[2.5]octane-7-carboxylate shows considerable promise, challenges remain in fully characterizing its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Recent in vitro hepatotoxicity screening (using HepG2 cells) indicated dose-dependent cytotoxicity at concentrations >50 μM, prompting ongoing structure-activity relationship studies to optimize safety margins. Nevertheless, the compound's growing portfolio of applications positions it as an important tool in modern medicinal chemistry.